Cas no 2227668-08-6 (rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol
• CAS No: 2227668-08-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5568486
• PubChem ID: 165592927
• Update Time: 2025-05-19

rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1634067
• 2227668-08-6
• rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol

• Inchi： 1S/C9H17NO/c1-7(2)3-4-8-5-10-6-9(8)11/h8-11H,1,3-6H2,2H3/t8-,9-/m1/s1
• InChI Key： SMMURPMEGXNBDN-RKDXNWHRSA-N
• SMILES： O[C@@H]1CNC[C@H]1CCC(=C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol

Introduction to rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol (CAS No. 2227668-08-6)

Rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol (CAS No. 2227668-08-6) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidinols, which are known for their diverse applications in pharmaceutical and chemical research.

The racemic form of this compound, denoted as rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol, consists of equal amounts of two enantiomers, (3R,4S) and (3S,4R). The presence of these enantiomers can significantly influence the compound's interactions with biological systems, making it a valuable subject for study in drug discovery and development.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol. One notable approach involves the use of transition-metal-catalyzed reactions, which have been shown to provide high yields and excellent stereoselectivity. These synthetic strategies not only enhance the accessibility of this compound but also facilitate its application in various research areas.

In the context of medicinal chemistry, rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol has been explored for its potential as a lead compound in the development of novel therapeutics. Studies have indicated that this compound exhibits promising biological activities, including anti-inflammatory and neuroprotective effects. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its therapeutic applications, rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol has also been investigated for its role in chemical biology. Researchers have utilized this compound as a tool to probe specific biological pathways and interactions. Its ability to modulate key signaling molecules makes it a valuable reagent for understanding complex cellular processes.

The structural versatility of rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol has also led to its use in combinatorial chemistry. By incorporating this compound into diverse molecular scaffolds, chemists can generate libraries of compounds with varying functionalities and properties. This approach has been particularly useful in high-throughput screening campaigns aimed at identifying new bioactive molecules.

In addition to its synthetic and biological applications, the physical properties of rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol

The stability of rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol

In conclusion, rac-(3R,4S)-4-(3-methylbut-3-en-1-yl)pyrrolidin-3-ol (CAS No. 2227668-08-6) represents a versatile and promising compound with a wide range of applications in organic synthesis, medicinal chemistry, and chemical biology. Its unique structural features and biological activities make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its properties deepens, the potential uses of this compound are likely to expand even further.